8-Methyl-3-(oxiran-2-ylmethoxy)quinoline
Overview
Description
8-Methyl-3-(oxiran-2-ylmethoxy)quinoline is a quinoline derivative that has been found to have potential applications in scientific research. It is a synthetic compound that can be prepared using various methods.
Scientific Research Applications
8-Methyl-3-(oxiran-2-ylmethoxy)quinoline has been found to have potential applications in scientific research. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its antifungal and antibacterial properties.
Mechanism of Action
The exact mechanism of action of 8-Methyl-3-(oxiran-2-ylmethoxy)quinoline is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by disrupting the cell membrane of fungi and bacteria, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 8-Methyl-3-(oxiran-2-ylmethoxy)quinoline has a low toxicity profile and does not cause any significant biochemical or physiological effects in vitro. However, further studies are needed to determine its safety and efficacy in vivo.
Advantages and Limitations for Lab Experiments
One of the advantages of 8-Methyl-3-(oxiran-2-ylmethoxy)quinoline is its synthetic nature, which allows for easy preparation and modification. It also has potential applications in various fields, including medicine, agriculture, and biotechnology. However, its limitations include its low solubility in water and its limited availability.
Future Directions
There are several future directions for the research and development of 8-Methyl-3-(oxiran-2-ylmethoxy)quinoline. These include:
1. Further studies on its anticancer properties and its potential for use in cancer therapy.
2. Development of more efficient synthesis methods to increase its availability and reduce production costs.
3. Studies on its potential applications in agriculture, such as its use as a fungicide or pesticide.
4. Investigation of its mechanism of action and its interactions with other compounds.
5. Development of derivatives with improved solubility and bioavailability.
In conclusion, 8-Methyl-3-(oxiran-2-ylmethoxy)quinoline is a synthetic compound with potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential and limitations.
Synthesis Methods
8-Methyl-3-(oxiran-2-ylmethoxy)quinoline can be synthesized using different methods. One of the most common methods is the reaction of 8-methylquinoline-3-carbaldehyde with epichlorohydrin in the presence of a base catalyst. The resulting product is then treated with sodium hydroxide to form the final compound.
properties
IUPAC Name |
8-methyl-3-(oxiran-2-ylmethoxy)quinoline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2/c1-9-3-2-4-10-5-11(6-14-13(9)10)15-7-12-8-16-12/h2-6,12H,7-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPCLQJMNZCINQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C=C(C=N2)OCC3CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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